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Compound of Interest

Compound Name: 4-Isopropyloctane

Cat. No.: B14544512

An In-depth Technical Guide to 4-Isopropyloctane

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-isopropyloctane, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Structure

4-l1sopropyloctane is a saturated alkane with the chemical formula C11Hz4. Structurally, it is an
octane backbone with an isopropyl group attached to the fourth carbon atom. This branched-
chain hydrocarbon is also known by its IUPAC name, 4-(propan-2-yl)octane.[1][2]

Table 1: Chemical Identifiers for 4-Isopropyloctane
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Identifier Type Value

CAS Number 62016-15-3[2][3][4][5]

IUPAC Name 4-(propan-2-yl)octane[1][2]

Synonyms 4-(1-methylethyl)octane[2][3][4]

PubChem CID 18462471[4]

InChi InChI=1S/C11H24/c1-5-7-9-11(8-6-
2)10(3)4/h10-11H,5-9H2, 1-4H3[1][2][4]

InChIKey VSJAVEFYQMREHJ-UHFFFAOYSA-N[1][2][4]

Canonical SMILES

CCCCC(CCC)C(C)CILI2]I3]4]

DSSTox Substance ID

DTXSID90594084[3][4]

Physicochemical Properties

The following tables summarize the key physical and computed properties of 4-

isopropyloctane. These properties are crucial for understanding its behavior in various

experimental and environmental conditions.

ble 2: Physical ies of 4. |

Property

Value

Molecular Formula

CaurHz4[1][2][4][5][6][7]

Molecular Weight 156.31 g/mol [1][4]

Boiling Point 178 °C[6][7]

Melting Point -57.06 °C (estimated)[6][7]
Density 0.748 - 0.753 g/cm3[6][7][8]

Refractive Index

1.4196 - 1.423[6][7][8]

Table 3: Computed Properties of 4-Isopropyloctane
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Property Value

XLogP3 5.6[2][3]

Exact Mass 156.187800766[2][3]
Monoisotopic Mass 156.187800766[2][4]
Topological Polar Surface Area 0 A7[2]

Heavy Atom Count 11[2][3][4]

Rotatable Bond Count 6[2][3]

Hydrogen Bond Donor Count 0[2]3]

Hydrogen Bond Acceptor Count 0[2][3]

Complexity 74.1[2][3][4]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or specific analysis of 4-
isopropyloctane are not readily available in the public domain. As a simple alkane, its
synthesis would typically follow general routes for branched alkane production, such as the
alkylation of smaller hydrocarbons. Purification would likely involve fractional distillation. For
analytical purposes, techniques like gas chromatography and mass spectrometry would be
standard.

Logical Relationships of Chemical Identifiers

The following diagram illustrates the relationship between the various chemical identifiers for 4-
isopropyloctane.
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CAS: 62016-15-3

is registered a:

InChIKey: VSIAVEFYQMREHJ-UHFFFAOYSA-N

generates

SMILES: CCCCC(CCC)C(C)C

is represented b

4-Isopropyloctane
has formula

Formula: C11H24

is systematically named

Y
IUPAC: 4-(propan-2-yl)octane

Click to download full resolution via product page

Caption: Chemical Identifiers for 4-isopropyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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